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Compound of Interest

Compound Name: (Boc)2-15NH
CAS No.: 137052-25-6
Cat. No.: B556018
Get Quote
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Executive Summary

Di-tert-butyl iminodicarboxylate-15N, commonly abbreviated as (Boc)2-1°>NH, is a specialized
reagent used to introduce isotopically labeled nitrogen into organic scaffolds. It serves as a
superior "Gabriel Synthesis surrogate,” allowing for the direct conversion of alcohols or alkyl
halides into primary amines under mild conditions.

Unlike traditional nitrogen sources (azides, phthalimides), (Boc)2-1>NH offers a unique dual
advantage:

o Chemical Efficiency: It eliminates the harsh hydrazine deprotection steps required by
phthalimides.

e Analytical Power: The 1°N label (spin ¥2) enables high-resolution NMR structural studies (*H-
15N HSQC) and precise mass spectrometry quantification without altering the
physicochemical properties of the target molecule.

Part 1: Chemical Identity & Mechanistic Utility
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The "Trojan Horse" Architecture

(Boc)2-1°NH is effectively a "masked” ammonia equivalent. The nitrogen atom is flanked by two
tert-butoxycarbonyl (Boc) groups.[1]

 Lipophilicity: The two Boc groups render the molecule highly soluble in organic solvents
(THF, DCM, Toluene), unlike inorganic *>N sources (e.g., *°NHaCl).

o Acidity (pKa Modulation): The electron-withdrawing nature of the two carbonyls lowers the
pKa of the N-H proton to approximately 8-9. This is the critical feature that makes it
compatible with Mitsunobu conditions, which generally require nucleophiles with a pKa < 11.

The Core Reaction: 15N-Mitsunobu

The primary application of (Boc)z2-1°NH is the stereospecific conversion of primary and
secondary alcohols into *°N-labeled amines. This reaction proceeds with Walden inversion
(complete inversion of stereochemistry).

Mechanism:

Activation: Triphenylphosphine (PPhs) reacts with a dialkyl azodicarboxylate (e.g., DIAD or
DEAD) to form a betaine intermediate.[2]

e Protonation: The betaine deprotonates (Boc)2-1°>NH.

e Oxy-Phosphonium Formation: The alcohol attacks the phosphorus, creating a strong leaving
group (alkoxyphosphonium salt).

e Nucleophilic Attack: The deprotonated (Boc)z-t>°N~ attacks the carbon bearing the activated
oxygen, displacing the phosphine oxide and forming the C-N bond.

Part 2: Visualization of Workflows
Diagram 1: The 15N-Mitsunobu Reaction Cycle

This diagram illustrates the mechanistic flow, highlighting the inversion of configuration and the
incorporation of the 1°N label.
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Caption: Mechanistic pathway of (Boc)2-1>NH in Mitsunobu reaction, showing activation, SN2
inversion, and final deprotection.

Part 3: Experimental Protocols

Protocol A: Synthesis of 15N-Labeled Primary Amines
(Mitsunobu)

Objective: Convert a chiral secondary alcohol to a chiral primary *>°N-amine with inversion of
configuration.

Reagents Table
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Reagent Equiv. Role Notes
Must be dry
Substrate (Alcohol) 1.0 Starting Material (azeotrope with

toluene if necessary).

The limiting reagent in

cost; use slight excess
(Boc)2-15NH 11-1.2 15N Nucleophile of alcohol if label is

cheap, but usually

label is expensive.

] ] Polymer-bound PPhs
Triphenylphosphine

15 Activator can simplify
(PPhs) __—
purification.
DIAD is preferred
DIAD or DEAD 15 Azo-reagent (more stable, liquid).
Add slowly.
_ Critical: Must be
Solvent (THF) - Medium

anhydrous.

Step-by-Step Methodology

e Preparation: Flame-dry a round-bottom flask under Argon/Nitrogen.

» Dissolution: Dissolve the Alcohol (1.0 equiv), (Boc)2->NH (1.1 equiv), and PPhs (1.5 equiv) in
anhydrous THF (0.1 M concentration relative to alcohol).

e Cooling: Cool the mixture to 0°C in an ice bath. Rationale: Low temperature suppresses the
formation of hydrazide byproducts.

o Addition: Add DIAD (1.5 equiv) dropwise via syringe over 15-20 minutes. The solution will
turn yellow/orange.

o Reaction: Allow the reaction to warm to room temperature and stir for 4—-12 hours. Monitor by
TLC (visualize with ninhydrin or PMA; (Boc)2-1>NH spots may not stain intensely, monitor
consumption of alcohol).
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o Workup: Concentrate the solvent. Triturate with cold diethyl ether/hexane to precipitate
Triphenylphosphine oxide (TPPO). Filter and purify the filtrate via silica gel chromatography.

o Deprotection: Dissolve the purified Boc-protected intermediate in DCM. Add TFA (20% v/v) or
4M HCI in Dioxane. Stir 1-2 hours. Evaporate volatiles to yield the *>N-amine salt.

Protocol B: Self-Validating Quality Control

Trustworthiness Rule: Do not assume the reaction worked. Verify.

e 1H-NMR (Protected): Look for the disappearance of the alcohol methine proton and the
appearance of the Boc singlet (~1.5 ppm, 18H).

e 'H-NMR (Deprotected): The diagnostic signal is the >N-H coupling.

o In a standard *H NMR, the amine protons (R->NHs*) will appear as a doublet (or widely
split signal) rather than a singlet/broad hump, due to the large one-bond coupling constant

(

e Mass Spectrometry: The product should show an [M+1] peak that is exactly 1 Dalton higher
than the non-labeled standard.

Part 4: Applications in NMR & Drug Discovery[3]

The true value of (Boc)z-*>NH lies in the downstream analytics.

1H-15N HSQC (Heteronuclear Single Quantum
Coherence)

For small molecule drugs binding to proteins, or for peptide mapping:

o Spectral Simplification: >N is low natural abundance (0.37%). By enriching your molecule to
>98% 1°N, you eliminate background noise.

e Binding Studies: When the *>N-labeled drug binds to a target, the chemical shift of the 1°N
(and attached tH) changes significantly. This allows for mapping the binding site or
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determining

via titration.

Diagram 2: The Analytical Workflow

From synthesis to structural validation.
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Caption: Workflow for generating and validating 15N-labeled compounds for analytical use.

Part 5: Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

No Conversion

Steric hindrance or wet

solvent.

Dry THF over sieves. If
substrate is tertiary or highly
hindered secondary,

Mitsunobu will fail.

Hydrazide Formation

DIAD reacting with (Boc)2NH
directly.

Ensure pKa match. Add DIAD
slowly at 0°C. Do not premix
DIAD and (Boc)2NH without
PPhs.

Incomplete Deprotection

Acid too weak.

(Boc)2N-R is stable. Use
TFA/DCM (1:1) or 4M
HCl/Dioxane. Monitor by MS.

[3]

Low Yield

TPPO removal issues.

TPPO can co-elute. Use a
polymer-bound phosphine or
perform a saponification

workup if the product is stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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